Cas no 98500-82-4 (N6-Bis(ethylamino)methylene-D-lysine)

• Product Name: N6-Bis(ethylamino)methylene-D-lysine
• CAS No: 98500-82-4
• MF: C₁₁H₂₄N₄O₂
• MW: 244.333862304688
• CID: 4557795
• Update Time: 2025-07-01

N6-Bis(ethylamino)methylene-D-lysine Chemical and Physical Properties

Names and Identifiers

• BD645UH6BV
• N6-(Bis(ethylamino)methylene)-D-lysine
• (2R)-2-amino-6-[bis(ethylamino)methylideneamino]hexanoic Acid
• D-Lysine, N6-(bis(ethylamino)methylene)-
• N6-((Ethylamino)(ethylimino)methyl)-D-lysine
• N6-Bis(ethylamino)methylene-D-lysine

• Inchi： 1S/C11H24N4O2/c1-3-13-11(14-4-2)15-8-6-5-7-9(12)10(16)17/h9H,3-8,12H2,1-2H3,(H,16,17)(H2,13,14,15)/t9-/m1/s1
• InChI Key： PWLYCRQCVMQUBU-SECBINFHSA-N
• SMILES： OC([C@@H](CCCC/N=C(\NCC)/NCC)N)=O

Computed Properties

• Exact Mass: 244.18992602 g/mol
• Monoisotopic Mass: 244.18992602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 99.7
• Molecular Weight: 244.33

Additional information on N6-Bis(ethylamino)methylene-D-lysine

N6-Bis(ethylamino)methylene-D-lysine: A Comprehensive Overview

N6-Bis(ethylamino)methylene-D-lysine, also known by its CAS number CAS No. 98500-82-4, is a compound of significant interest in the fields of biochemistry and pharmacology. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The structure of N6-Bis(ethylamino)methylene-D-lysine is characterized by a lysine backbone with a bis(ethylamino)methylene group attached at the N6 position. This modification introduces unique functional groups that enhance its interaction with biological systems. The compound's stereochemistry, particularly the D configuration, plays a crucial role in its biological activity and selectivity. Researchers have utilized advanced spectroscopic techniques to elucidate its three-dimensional structure, providing insights into its molecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N6-Bis(ethylamino)methylene-D-lysine. By employing optimized reaction conditions and catalysts, chemists have achieved higher yields and purities, which are essential for large-scale production. These methods include multi-step synthesis pathways that incorporate protective group strategies to ensure the integrity of the compound's functional groups.

The biological activity of N6-Bis(ethylamino)methylene-D-lysine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, suggesting its utility in treating conditions such as metabolic disorders and inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

In the context of drug delivery systems, N6-Bis(ethylamino)methylene-D-lysine has shown promise as a carrier molecule due to its biocompatibility and ability to encapsulate therapeutic agents. Nanoparticle formulations incorporating this compound have exhibited enhanced drug stability and targeted delivery capabilities, which are critical for improving treatment efficacy.

Recent research has also explored the use of N6-Bis(ethylamino)methylene-D-lysine in materials science, particularly in the development of bio-inspired polymers. Its unique functional groups enable the formation of cross-linked networks with tailored mechanical properties, making it a valuable component in tissue engineering applications.

The future outlook for N6-Bis(ethylamino)methylene-D-lysine is bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice.